Cas no 106261-52-3 (Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]-)

• Product Name: Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]-
• CAS No: 106261-52-3
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 1177033
• Update Time: 2024-08-05

Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(hexahydro-1(2H)-azocinyl)methyl]-
• 4-(azocan-1-ylmethyl)benzoic acid

• Inchi： 1S/C15H21NO2/c17-15(18)14-8-6-13(7-9-14)12-16-10-4-2-1-3-5-11-16/h6-9H,1-5,10-12H2,(H,17,18)
• InChI Key： RZBGIUDARKWDFT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2CCCCCCC2)C=C1

Computed Properties

• Exact Mass: 247.15733

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 386.8±25.0 °C(Predicted)
• PSA: 40.54
• pka: 4.03±0.10(Predicted)